Cas no 2228506-56-5 (1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2228506-56-5
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 5829689
• PubChem ID: 165711382
• Update Time: 2025-06-20

1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol
• 2228506-56-5
• EN300-1755225
• 1-amino-3-[2-(dimethylamino)-1,3-thiazol-5-yl]propan-2-ol

• Inchi： 1S/C8H15N3OS/c1-11(2)8-10-5-7(13-8)3-6(12)4-9/h5-6,12H,3-4,9H2,1-2H3
• InChI Key： NHPXSDPKXMPXFV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(CN)O)N(C)C

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol

Introduction to 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol (CAS No: 2228506-56-5)

The compound 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol, identified by its CAS number 2228506-56-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as amino and dimethylamino substituents, coupled with a thiazole core, suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are widely recognized for their biological activity and have been incorporated into numerous drugs targeting various diseases. The specific arrangement of atoms in 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol contributes to its unique chemical properties, which may be leveraged to develop innovative treatments. For instance, the dimethylamino group can enhance lipophilicity, improving membrane permeability and drug absorption, while the amino group provides a site for further chemical modifications.

In the realm of drug discovery, the synthesis and characterization of such compounds are critical steps. The structural complexity of 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol necessitates precise synthetic methodologies to ensure high yield and purity. Advanced techniques such as solid-phase synthesis and catalytic hydrogenation have been employed to construct this molecule efficiently. The use of computational modeling has also played a pivotal role in predicting the compound's behavior and optimizing its synthesis.

The biological activity of 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol has been explored in several preclinical studies. Initial findings indicate that this compound exhibits promising pharmacological properties, including anti-inflammatory and antimicrobial effects. These properties make it a potential candidate for treating conditions such as chronic inflammation and bacterial infections. Additionally, the thiazole core has been associated with antiviral and anticancer activities, further expanding the therapeutic possibilities of this molecule.

One of the most intriguing aspects of 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol is its potential to serve as a scaffold for structure-based drug design. By modifying specific functional groups or introducing new ones, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles. This approach has been successfully applied in the development of drugs like celecoxib and indomethacin, which are thiazole derivatives with well-documented therapeutic effects.

The synthesis of 1-amino-3-2-(dimethylamino)-1,3-thiazol-5-ylopananlpropanol involves multiple steps, each requiring careful optimization to achieve high selectivity and yield. The use of chiral auxiliaries or asymmetric catalysts can be particularly useful in constructing stereogenic centers within the molecule. Such strategies ensure that the final product possesses the desired stereochemical configuration, which is often crucial for biological activity.

Recent advancements in analytical chemistry have enabled more accurate characterization of complex molecules like 1-amino--(dimethylamino)--thazlol--ylopanan--propanol (CAS No: 2228506--56--5). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the compound's structure and purity. These data are essential for understanding its reactivity and for guiding further synthetic modifications.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from heterocyclic compounds like thiazoles. The versatility of these scaffolds allows for the creation of molecules with diverse biological activities, making them invaluable tools in drug development. As our understanding of molecular interactions improves, compounds such as 1-amino--(dimethylamino)--thazlol--ylopanan--propanol are likely to play an increasingly important role in treating a wide range of diseases.

In conclusion,1-amino--(dimethylamino)--thazlol--ylopanan--propanol (CAS No: 2228506--56--5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As scientists continue to explore new synthetic methodologies and pharmacological targets,this compound is poised to contribute significantly to future medical breakthroughs.